Cas no 126826-57-1 (Benzenesulfonamide,N-(1-butyl-2-pyrrolidinylidene)-4-methyl-)

• Product Name: Benzenesulfonamide,N-(1-butyl-2-pyrrolidinylidene)-4-methyl-
• CAS No: 126826-57-1
• MF: C₁₅H₂₂N₂O₂S
• MW: 294.412382602692
• CID: 173303
• PubChem ID: 9589291
• Update Time: 2025-04-19

Benzenesulfonamide,N-(1-butyl-2-pyrrolidinylidene)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-(1-butyl-2-pyrrolidinylidene)-4-methyl-
• N-(1-butylpyrrolidin-2-ylidene)-4-methylbenzenesulfonamide
• Benzenesu<wbr>
• LogP
• N-(1-Butyl-2-pyrrolidinylidene)-4-methylbenzenesulfonamide
• Benzenesulfonamide, N-(1-butyl-2-pyrrolidinylidene)-4-methyl-
• 126826-57-1

• Inchi： 1S/C15H22N2O2S/c1-3-4-11-17-12-5-6-15(17)16-20(18,19)14-9-7-13(2)8-10-14/h7-10H,3-6,11-12H2,1-2H3/b16-15+
• InChI Key： CSMSPNKITJXZAK-FOCLMDBBSA-N
• SMILES： S(C1C=CC(C)=CC=1)(/N=C1\CCCN\1CCCC)(=O)=O

Computed Properties

• Exact Mass: 294.14036
• Monoisotopic Mass: 294.14
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 425.6°Cat760mmHg
• Flash Point: 211.2°C
• Refractive Index: 1.575
• PSA: 49.74